Cas no 2228454-74-6 (tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate
• CAS No: 2228454-74-6
• MF: C₁₃H₁₉ClN₂O₂S
• MW: 302.820161104202
• CID: 5804189
• PubChem ID: 165661426
• Update Time: 2025-06-15

tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate
• 2228454-74-6
• EN300-1902756

• Inchi： 1S/C13H19ClN2O2S/c1-13(2,3)18-12(17)16-5-4-15-10(7-16)11-6-9(14)8-19-11/h6,8,10,15H,4-5,7H2,1-3H3
• InChI Key： HAQLIAVFONKQRN-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 302.0855767g/mol
• Monoisotopic Mass: 302.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate (CAS No. 2228454-74-6)

tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate (CAS No. 2228454-74-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This piperazine derivative is characterized by the presence of a 4-chlorothiophene moiety, which enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

The compound's tert-butyl carbamate group provides excellent stability, making it a preferred choice for multi-step synthetic routes. Its chlorothiophene component is particularly noteworthy, as thiophene derivatives are known for their electronic properties and versatility in heterocyclic chemistry. Recent studies highlight its potential in catalysis and material science, aligning with the growing demand for sustainable synthetic methodologies. This has led to a surge in searches for "piperazine-based intermediates" and "chlorothiophene applications" across academic and industrial databases.

From a drug design perspective, tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate serves as a critical scaffold for structure-activity relationship (SAR) studies. Its modular structure allows for facile modifications, addressing key challenges in medicinal chemistry optimization. Notably, its lipophilicity and hydrogen bonding capacity make it a candidate for improving blood-brain barrier permeability—a hot topic in neuropharmacology research. Online queries such as "how to enhance drug bioavailability" and "piperazine derivatives in CNS drugs" reflect this trend.

In agrochemical applications, the compound's thiophene ring exhibits potential for developing next-generation pesticides with improved selectivity. The integration of computational chemistry tools has further accelerated its exploration, with researchers leveraging molecular docking to predict interactions with biological targets. This aligns with industry searches for "eco-friendly crop protection chemicals" and "AI-driven molecular design," underscoring its relevance in green chemistry initiatives.

Quality control of CAS No. 2228454-74-6 involves rigorous HPLC analysis and spectroscopic characterization (NMR, MS). The compound's crystalline form and solubility profile are critical parameters for industrial scale-up, prompting frequent searches for "piperazine carboxylate solubility data" and "scaling up heterocyclic synthesis." Regulatory compliance with REACH and GMP standards remains a priority for manufacturers.

Emerging trends in personalized medicine and bioconjugation techniques have expanded the utility of this compound. Its click chemistry compatibility enables conjugation with biomolecules, driving interest in "targeted drug delivery systems." Additionally, its metal coordination properties are being investigated for diagnostic imaging applications, resonating with searches for "theranostic agents" and "multifunctional pharmaceuticals."

The synthesis of tert-butyl 3-(4-chlorothiophen-2-yl)piperazine-1-carboxylate typically involves Boc protection strategies followed by cross-coupling reactions. Recent advancements in flow chemistry have optimized its production, reducing waste generation—a response to the "green synthesis" trend. Patent analyses reveal growing IP activity around thiophene-piperazine hybrids, particularly in kinase inhibitor development.

In conclusion, CAS No. 2228454-74-6 represents a versatile chemical entity with cross-disciplinary applications. Its evolving role in precision medicine and sustainable chemistry ensures continued relevance, as evidenced by rising search volumes for "innovative pharmaceutical intermediates" and "high-value heterocycles." Future research will likely explore its polypharmacology potential and formulation strategies to address unmet medical needs.